Cas no 797769-50-7 (Ethanone,2-(cyclopentylamino)-1-(4-methylphenyl)-)

Ethanone,2-(cyclopentylamino)-1-(4-methylphenyl)- structure
797769-50-7 structure
Product name:Ethanone,2-(cyclopentylamino)-1-(4-methylphenyl)-
CAS No:797769-50-7
MF:C14H19NO
MW:217.30676
CID:556659
PubChem ID:1091737

Ethanone,2-(cyclopentylamino)-1-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,2-(cyclopentylamino)-1-(4-methylphenyl)-
    • Ethanone, 2-(cyclopentylamino)-1-(4-methylphenyl)- (9CI)
    • AKOS000676736
    • 2-(Cyclopentylamino)-1-(p-tolyl)ethanone
    • 797769-50-7
    • Inchi: InChI=1S/C14H19NO/c1-11-6-8-12(9-7-11)14(16)10-15-13-4-2-3-5-13/h6-9,13,15H,2-5,10H2,1H3
    • InChI Key: HGZYTBIVKJICSF-UHFFFAOYSA-N
    • SMILES: CC1=CC=C(C=C1)C(=O)CNC2CCCC2

Computed Properties

  • Exact Mass: 217.146664230g/mol
  • Monoisotopic Mass: 217.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1Ų
  • XLogP3: 2.8

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